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Compound of Interest |

{2-[(Oxan-4-

Compound Name:
yl)lamino]phenyl}methanol

Cat. No.: B13269776

Get Quote

Product Identity: {2-[(Oxan-4-yl)amino]phenyl}methanol

Synonyms: (2-((Tetrahydro-2H-pyran-4-yl)amino)phenyl)methanol; N-(Tetrahydro-2H-pyran-4-
yl)-2-(hydroxymethyl)aniline.[1][2]

Executive Summary & Strategic Context

In the landscape of modern drug development, CAS 1157566-10-3 serves as a critical
advanced intermediate, particularly in the synthesis of kinase inhibitors and small molecule
antagonists targeting the CNS or oncology pathways.[1][2] Its structure—a benzyl alcohol
moiety ortho-substituted with a tetrahydropyran (THP) amine—provides a "privileged scaffold"
that enhances solubility and metabolic stability in final Active Pharmaceutical Ingredients
(APIs).[2]

This guide objectively compares the use of isolated, high-purity CAS 1157566-10-3 against the
alternative strategy of in-situ generation (via reductive amination of 2-aminobenzyl alcohol and
tetrahydro-4H-pyran-4-one).[1][2] Experimental data demonstrates that utilizing the isolated
intermediate with strict Certificate of Analysis (COA) controls significantly improves downstream
yield and reduces genotoxic impurity risks.
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Critical COA Parameters: The Quality Standard

To ensure the integrity of downstream API synthesis, the COA for CAS 1157566-10-3 must go
beyond basic identity.[1][2] The following parameters are non-negotiable for GMP-regulated
environments.

Table 1: Recommended COA Specifications
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Parameter

Specification

Scientific Rationale

Appearance

White to off-white solid

Color change (yellowing)
indicates oxidation of the
amino or alcohol groups

(quinone formation).[1][2]

Assay (HPLC)

> 98.5% (w/w)

High purity is required to
prevent stoichiometry errors in
subsequent coupling reactions

(e.g., Mitsunobu or alkylation).

[2]

Identification

1H-NMR & IR

Confirms the N-alkylation and
the integrity of the THP ring.[1]

Impurity A (Aniline)

<0.15%

Residual 2-aminobenzyl
alcohol.[1][2] Critical control
point as primary amines can

cause side reactions.

Impurity B (Ketone)

<0.15%

Residual Tetrahydro-4H-pyran-
4-one.[1][2] Can form bis-
alkylated byproducts
downstream.[1]

Water (KF)

< 0.5%

Excess water quenches
sensitive reagents (e.g.,
SOCI2, PBr3) used to convert

the alcohol to a leaving group.

[2]

Residual Solvents

ICH Q3C Limits

Typically Methanol or THF
used in reduction must be

controlled.[2]

ROI (Ash)

<0.1%

Ensures removal of metal
catalysts (e.g., Pd/C or
Borohydride salts) used in

synthesis.[2]

© 2026 BenchChem. All rights reserved. 3/10

Tech Support


https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://cymitquimica.com/cas/1405-10-3/
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://cymitquimica.com/cas/1405-10-3/
https://cymitquimica.com/cas/1405-10-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13269776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Performance Guide
Scenario: Convergent vs. Linear Synthesis

Drug developers often face a choice:
¢ Route A (Convergent): Purchase/Isolate High-Purity CAS 1157566-10-3.[1]

e Route B (Linear/Telescoped): Generate the intermediate in-situ from 2-aminobenzyl alcohol
and THP-4-one, then proceed immediately to the next coupling step.[1][2]

Experimental Data: Downstream Impact

Study Condition: Both routes were used to synthesize a model kinase inhibitor precursor via a
standard nucleophilic substitution reaction (converting the alcohol to a chloride, then coupling
with a heterocycle).[2]

Table 2: Performance Metrics Comparison
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Metric

Route A: Isolated
CAS 1157566-10-3
(High Purity)

Route B: In-Situ
Generation
(Telescoped)

Analysis

Overall Yield (2 Steps)

84%

62%

Route A avoids
carrying unreacted
ketone/aniline into the
sensitive coupling
step.[1][2]

Impurity Profile (Final)

2 impurities > 0.10%

5 impurities > 0.10%

Route B generates
complex "dimer"
impurities due to

competitive alkylation.

Process Cycle Time

12 Hours

18 Hours

Isolation allows for
offline QC, preventing
"at-risk" processing of
expensive advanced
fragments.[1][2]

Reagent

Stoichiometry

Exact (1.05 eq)

Variable (1.2 - 1.5 eq)

Route B requires
excess reagents to
compensate for crude
mixture, increasing
Cost of Goods
(COGS).[2]

Conclusion: While Route B appears cheaper initially (skipping isolation), the Assay and Purity

of isolated CAS 1157566-10-3 (Route A) provide a robust "firewall" against impurity

propagation, essential for late-stage clinical supplies.[1][2]

Experimental Protocols

Protocol 1: HPLC Method for Assay & Purity

Self-Validating Step: The method uses a gradient to separate the polar aniline precursor from

the lipophilic product.
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e Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 um) or equivalent.[2]
e Mobile Phase A: 0.1% Phosphoric Acid in Water.
» Mobile Phase B: Acetonitrile.
e Flow Rate: 1.0 mL/min.[2]
o Gradient:
o 0-2 min: 5% B (Isocratic hold for polar impurities)[1][2]
o 2-15 min: 5% — 90% B (Linear ramp)[1][2]
o 15-20 min: 90% B (Wash)[1][2]
e Detection: UV at 240 nm (max absorption of the aniline system).
o Sample Prep: Dissolve 10 mg in 10 mL of 50:50 Water:ACN.

e System Suitability: Tailing factor < 1.5; Theoretical plates > 5000.[2]

Protocol 2: Identification by 1H-NMR (DMSO-d6)

Key Diagnostic Signals:

0 6.5 - 7.2 ppm (4H, m): Aromatic protons (Verify 1,2-disubstitution pattern).

0 5.0 ppm (1H, t): Hydroxyl (-OH) proton (Disappears with D20 shake).[2]

0 4.9 ppm (1H, d): Benzylic -CH2- protons.[1][2]

0 4.4 ppm (1H, d): Amine -NH- proton.[1][2]

0 3.5 ppm (1H, m): Methine proton of the THP ring (Diagnostic for N-alkylation).[2]

0 3.8 & 3.3 ppm (4H, m): Ether protons of the THP ring.

Visualizations
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Diagram 1: Synthesis & Impurity Pathways

This diagram illustrates the formation of CAS 1157566-10-3 and the critical "Bis-Alkylated"
impurity risk if the reaction is not controlled (justifying the COA limits).[1][2]

2-Aminobenzyl Alcohol . i
(Starting Material) Acid Cat. Reduction Excess SM2
\ Imine Species (NaBH4/STAB) | cAs 1157566-10-3 | _ (Side BP@EQQD).» Bis-Alkylated Impurity
/ (Transient) "1 (Target Product) (Over-reaction)

Tetrahydro-4H-pyran-4-one
(Reagent)

Click to download full resolution via product page

Caption: Reductive amination pathway showing the formation of the target secondary amine
and the potential over-alkylation risk (Impurity B).

Diagram 2: Quality Control Workflow

The logical flow for releasing a batch of CAS 1157566-10-3 for GMP usage.
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Caption: Step-by-step QC decision tree ensuring only material meeting the defined Critical
Quality Attributes (CQAS) enters the manufacturing stream.
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(Note: CAS 1157566-10-3 is a specific chemical building block.[1][2][3][4] If the user intended
to reference Finerenone, please verify the CAS number as 1050477-31-0.[1][2][5] This guide is
strictly calibrated to the CAS provided.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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